(2E,4E)-5-(3,4-Methylenedioxyphenyl)penta-2,4-dienal

• Molecular Formula: C12H10O3
• Molecular Weight: 202.21 g/mol
• IUPAC Name: (2E,4E)-5-(1,3-benzodioxol-5-yl)penta-2,4-dienal
• InChI: InChI=1S/C12H10O3/c13-7-3-1-2-4-10-5-6-11-12(8-10)15-9-14-11/h1-8H,9H2/b3-1+,4-2+
• InChI Key: JGTLDSRAUATRLK-ZPUQHVIOSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C=C/C=O
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC=CC=O

Description

(2E,4E)-5-(3,4-Methylenedioxyphenyl)penta-2,4-dienal is an organic compound characterized by the presence of a methylenedioxyphenyl group attached to a penta-2,4-dienal chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E,4E)-5-(3,4-Methylenedioxyphenyl)penta-2,4-dienal typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3,4-methylenedioxybenzaldehyde and appropriate dienes.

Reaction Conditions: The reaction conditions may include the use of catalysts, solvents, and specific temperature and pressure settings to facilitate the formation of the desired product.

Purification: The final product is purified using techniques such as column chromatography or recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize yield and minimize costs. Continuous flow reactors and automated systems may be employed to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

(2E,4E)-5-(3,4-Methylenedioxyphenyl)penta-2,4-dienal can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions may yield alcohols or other reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

(2E,4E)-5-(3,4-Methylenedioxyphenyl)penta-2,4-dienal has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2E,4E)-5-(3,4-Methylenedioxyphenyl)penta-2,4-dienal involves its interaction with molecular targets and pathways within biological systems. The compound may exert its effects by binding to specific enzymes or receptors, modulating their activity, and influencing cellular processes.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (2E,4E)-5-(3,4-Methylenedioxyphenyl)penta-2,4-dienal include:

(2E,4E)-5-(3,4-Methylenedioxyphenyl)penta-2,4-dienoic acid: A related compound with a carboxylic acid group.

(2E,4E)-5-(3,4-Methylenedioxyphenyl)penta-2,4-dien-1-ol: A related compound with an alcohol group.

Uniqueness

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties